Cas no 128234-29-7 (1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde)

1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde is a specialized pyrazole-based aldehyde compound with applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive formyl group at the 5-position of the pyrazole ring, enabling further functionalization through condensation or nucleophilic addition reactions. The 1-ethoxyethyl substituent enhances solubility in organic solvents, while the 3-methyl group contributes to steric stability. This compound is particularly useful in heterocyclic chemistry for constructing complex molecular frameworks. Its well-defined reactivity profile makes it a valuable building block for synthesizing biologically active molecules or functional materials. Careful handling under inert conditions is recommended due to the aldehyde's sensitivity.

1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde structure

128234-29-7 structure

Product Name:1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde

CAS No:128234-29-7

MF:C₉H₁₄N₂O₂

MW:182.219662189484

CID:5148925

Update Time:2025-06-08

1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde
- STL587153
- 1H-Pyrazole-5-carboxaldehyde, 1-(1-ethoxyethyl)-3-methyl-
- Inchi： 1S/C9H14N2O2/c1-4-13-8(3)11-9(6-12)5-7(2)10-11/h5-6,8H,4H2,1-3H3
- InChI Key： HCVNRVZFFFUQCY-UHFFFAOYSA-N
- SMILES： O(CC)C(C)N1C(C=O)=CC(C)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 175
XLogP3: 1.1
Topological Polar Surface Area: 44.1

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB503199-100 mg	1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde	128234-29-7	100MG	€257.30	2022-03-24
abcr	AB503199-250 mg	1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde	128234-29-7	250MG	€306.40	2022-03-24
abcr	AB503199-500 mg	1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde	128234-29-7	500MG	€454.70	2022-03-24
abcr	AB503199-1 g	1-(1-Ethoxyethyl)-3-methyl-1H-pyrazole-5-carbaldehyde	128234-29-7	1g	€540.70	2022-03-24